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Compound of Interest

Compound Name: Piperophos

Cat. No.: B1677943

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience and
IS not a substitute for a comprehensive risk assessment by regulatory bodies. The information
contained herein is based on publicly available data as of late 2025.

Executive Summary

Piperophos, an organophosphate herbicide, is primarily used for selective, systemic weed
control in rice cultivation. This technical guide provides a comprehensive overview of the
current knowledge regarding the toxicological profile of piperophos and its metabolites. While
data on the acute toxicity and ecotoxicity of the parent compound are available, significant data
gaps exist concerning the chronic toxicity, carcinogenicity, reproductive and developmental
toxicity of piperophos, and the toxicological profiles of its metabolites. This guide summarizes
the available quantitative data, outlines detailed experimental protocols for key toxicological
assessments based on international guidelines, and visualizes known mechanisms of action
and metabolic pathways.

Physicochemical Properties of Piperophos
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Property Value

CAS Number 24151-93-7

Molecular Formula C14H28NO3PS:2

Molecular Weight 353.48 g/mol
S-2-methylpiperidinocarbonylmethyl O,0-

UPAC Name dipropyl pilz:phorodithioatey '

Appearance Colorless to pale yellow liquid

Vapor Pressure 4.06 x 10-8 mmHg at 25°C

Water Solubility 25 mg/L at 20°C

LogP (Octanol-Water Partition Coefficient) 4.3

Toxicokinetics and Metabolism

Studies in rats have shown that piperophos is rapidly absorbed, metabolized, and excreted,
primarily through urine. The degradation of piperophos in rats involves the hydrolysis of the
thiolo phosphate bond, followed by methylation of the sulfhydryl group. This methylthio
derivative can then be oxidized at the sulfur atom or hydroxylated on the piperidine moiety.
Hydroxylation at the a-carbon can lead to the opening of the piperidine ring, forming carboxylic
acids. The hydroxypiperidine derivatives can also be conjugated with glucuronic acid. Notably,
unchanged piperophos is not excreted in the urine.

Identified Urinary Metabolites in Rats:

2-methylpiperidine

Hydroxylated piperophos derivatives

Carboxylic acid derivatives from ring opening

Glucuronide conjugates of hydroxylated metabolites
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No publicly available toxicological data for the specific metabolites of piperophos were found
during the comprehensive literature search.

Metabolic Pathway of Piperophos in Rats
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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